![molecular formula C8H12N2 B105513 N-(pyridin-3-ylmethyl)ethanamine CAS No. 3000-75-7](/img/structure/B105513.png)
N-(pyridin-3-ylmethyl)ethanamine
Overview
Description
N-(pyridin-3-ylmethyl)ethanamine (NPMEA) is a synthetic compound belonging to the class of heterocyclic amines. It is a cyclic amine, which is a derivative of pyridine, and is composed of a nitrogen atom, two methyl groups, and an ethanamine group. NPMEA is an important research chemical due to its unique structure and its potential applications in biomedical research.
Scientific Research Applications
DNA Binding and Nuclease Activity
N-(pyridin-3-ylmethyl)ethanamine and related compounds have been explored for their potential in DNA binding and nuclease activity. For example, Cu(II) complexes of tridentate ligands, including derivatives of this compound, have demonstrated significant DNA binding propensity and minor structural changes in DNA upon binding. These complexes show a high DNA cleavage activity, especially in the presence of a reducing agent, indicating their potential utility in biochemical applications related to DNA interaction (Kumar et al., 2012).
Ligand Exchange and Spin State Equilibria
The compound has been involved in studies concerning ligand exchange and spin state equilibria. Fe(II) complexes based on ligands such as this compound exhibit interesting behaviors in solution, including ligand exchange with water and equilibrium between different spin states. These characteristics could be significant in understanding the molecular dynamics of such complexes (Draksharapu et al., 2012).
Photo-induced Oxidation Studies
The compound's derivatives are also used in photo-induced oxidation studies. In particular, Fe(II) complexes involving this compound derivatives have been observed to enhance the rate of electron transfer under UV or visible irradiation. This characteristic indicates potential applications in photochemistry and photobiology research, such as studying the mechanisms of oxidative DNA cleavage (Draksharapu et al., 2012).
Corrosion Inhibition
In the field of materials science, specifically in corrosion engineering, this compound derivatives have been employed in the synthesis of cadmium(II) Schiff base complexes. These complexes have shown promising results as corrosion inhibitors for mild steel, indicating potential applications in protective coatings and materials preservation (Das et al., 2017).
Crystal Structure Analysis
The compound has been used in hydrothermal syntheses to study crystal structures. For instance, Cu(II)/Ni(II) complex fragments with this compound derivatives have been synthesized and characterized, contributing to the understanding of crystallography and molecular architecture (Zhang et al., 2010).
Catecholase Activity
In enzymology research, Fe(III) complexes using this compound derivatives have been synthesized and studied for their catecholase activity. These complexes mimic the action of certain enzymes, aiding in the understanding of biochemical reactions and enzyme catalysis (Singh et al., 2010).
Redox Chemistry
This compound has been modified to create a ferrocene derivative with improved solubility and potential for multi-electron transfer. This development has implications in redox chemistry and battery technology (Xie et al., 2018).
Mechanism of Action
Target of Action
N-(pyridin-3-ylmethyl)ethanamine, also known as N-Ethyl-N-(3-pyridylmethyl)amine, primarily targets the Neuronal acetylcholine receptor alpha-4 (CHRNA4) . This receptor is a type of nicotinic acetylcholine receptor, which is a neurotransmitter receptor .
Mode of Action
It is known that after binding acetylcholine, the achr responds by an extensive change in conformation that affects all subunits and leads to the opening of an ion-conducting channel across the plasma membrane permeable to sodium ions .
Biochemical Pathways
Given its target, it likely influences pathways involvingneurotransmission and ion channel regulation .
Pharmacokinetics
It’s known that the compound is slightly soluble in chloroform and methanol
Result of Action
Given its target, it likely influencesneuronal activity and could potentially affect conditions related to neurotransmission .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its storage temperature should be under inert gas (nitrogen or Argon) at 2–8 °C . More research is needed to fully understand how environmental factors influence this compound’s action.
properties
IUPAC Name |
N-(pyridin-3-ylmethyl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2/c1-2-9-6-8-4-3-5-10-7-8/h3-5,7,9H,2,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGROJTFSHJVVSF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=CN=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20405876 | |
Record name | N-(pyridin-3-ylmethyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20405876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3000-75-7 | |
Record name | N-Ethyl-3-pyridinemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3000-75-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(pyridin-3-ylmethyl)ethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20405876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl[(pyridin-3-yl)methyl]amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.